Cas no 2137026-22-1 ((2R)-3-{(dimethyl-1,2-oxazol-4-yl)methylamino}propane-1,2-diol)

• Product Name: (2R)-3-{(dimethyl-1,2-oxazol-4-yl)methylamino}propane-1,2-diol
• CAS No: 2137026-22-1
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 5608485
• PubChem ID: 165476498
• Update Time: 2025-08-05

(2R)-3-{(dimethyl-1,2-oxazol-4-yl)methylamino}propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• EN300-844002
• 2137026-22-1
• (2R)-3-{[(dimethyl-1,2-oxazol-4-yl)methyl]amino}propane-1,2-diol
• (2R)-3-{(dimethyl-1,2-oxazol-4-yl)methylamino}propane-1,2-diol

• Inchi： 1S/C9H16N2O3/c1-6-9(7(2)14-11-6)4-10-3-8(13)5-12/h8,10,12-13H,3-5H2,1-2H3/t8-/m1/s1
• InChI Key： FSTTXHUXOFKOKR-MRVPVSSYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CNC[C@H](CO)O

Computed Properties

• Exact Mass: 200.11609238g/mol
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 78.5Ų

Additional information on (2R)-3-{(dimethyl-1,2-oxazol-4-yl)methylamino}propane-1,2-diol

Introduction to (2R)-3-{(dimethyl-1,2-oxazol-4-yl)methylamino}propane-1,2-diol (CAS No. 2137026-22-1)

(2R)-3-{(dimethyl-1,2-oxazol-4-yl)methylamino}propane-1,2-diol (CAS No. 2137026-22-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The chemical structure of (2R)-3-{(dimethyl-1,2-oxazol-4-yl)methylamino}propane-1,2-diol is notable for its chiral center at the 2-position of the propane chain and the presence of a dimethylated oxazolyl group. These structural elements contribute to its distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

Recent research has focused on the pharmacological properties of (2R)-3-{(dimethyl-1,2-oxazol-4-yl)methylamino}propane-1,2-diol. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (2R)-3-{(dimethyl-1,2-oxazol-4-yl)methylamino}propane-1,2-diol significantly reduced inflammation in animal models of rheumatoid arthritis. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby mitigating the inflammatory response.

In addition to its anti-inflammatory properties, (2R)-3-{(dimethyl-1,2-oxazol-4-yl)methylamino}propane-1,2-diol has shown promise in neurodegenerative diseases. Research conducted at the University of California revealed that this compound can protect neurons from oxidative stress and apoptosis. The neuroprotective effects were attributed to its ability to enhance the expression of antioxidant enzymes and reduce the levels of reactive oxygen species (ROS). These findings suggest that (2R)-3-{(dimethyl-1,2-oxazol-4-yl)methylamino}propane-1,2-diol could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of (2R)-3-{(dimethyl-1,2-oxazol-4-yl)methylamino}propane-1,2-diol has also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Furthermore, it has been shown to cross the blood-brain barrier efficiently, which is crucial for its neuroprotective effects.

In terms of safety and toxicity, preliminary studies have indicated that (2R)-3-{(dimethyl-1,2-oxazol-4-yl)methylamino}propane-1,2-diol is well-tolerated at therapeutic doses. Animal studies have not reported any significant adverse effects or toxicity concerns. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

The potential applications of (2R)-3-{(dimethyl-1,2-oxazol-4-y l)methylamino}propane - 1 , 2 - diol extend beyond inflammation and neurodegeneration. Recent research has explored its anti-cancer properties as well. A study published in Cancer Research found that this compound can inhibit the growth of various cancer cell lines by inducing cell cycle arrest and apoptosis. The mechanism underlying these effects is thought to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK.

The synthetic route for producing (2R)-3-{(dimethyl - 1 , 2 - oxazol - 4 - yl )methylamino }propane - 1 , 2 - diol has been optimized to ensure high yield and purity. The synthesis involves several steps, including the formation of the oxazolyl group and the introduction of the chiral center through asymmetric synthesis techniques. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale for further research and development.

In conclusion, (2R)-3-{(dimethyl - 1 , 2 - oxazol - 4 - yl )methylamino }propane - 1 , 2 - diol (CAS No . 2137026 - 0000000000000000000) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.